Cas no 951999-55-6 (4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide)
4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxy-N-(pyridin-3-ylmethyl)benzamide
- Benzamide, 4-[(7-methoxy-2-methyl-4-oxo-4H-1-benzopyran-3-yl)oxy]-N-(3-pyridinylmethyl)-
- 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide
-
- Inchi: 1S/C24H20N2O5/c1-15-23(22(27)20-10-9-19(29-2)12-21(20)30-15)31-18-7-5-17(6-8-18)24(28)26-14-16-4-3-11-25-13-16/h3-13H,14H2,1-2H3,(H,26,28)
- InChI Key: ZNNJCGNANGZTJK-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CN=C1)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OC)C=C3OC=2C)C=C1
4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-6193-2μmol |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-5μmol |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-10μmol |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-20μmol |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-1mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-2mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-3mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-4mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-5mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6193-10mg |
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-[(pyridin-3-yl)methyl]benzamide |
951999-55-6 | 10mg |
$79.0 | 2023-09-11 |
4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide
Research Briefing on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide (CAS: 951999-55-6)
In recent years, the compound 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide (CAS: 951999-55-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chromene and benzamide structure, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 951999-55-6. One key area of investigation is its role as a modulator of protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo experiments have demonstrated that this compound exhibits selective inhibition against specific kinase targets, leading to reduced proliferation and increased apoptosis in cancer cell lines. These findings suggest its potential as a novel therapeutic agent for targeted cancer therapy.
Another significant aspect of research on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide revolves around its pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently being addressed through structural modifications and formulation improvements.
The synthetic routes for 951999-55-6 have also been refined in recent publications, with several research groups reporting improved yields and purity through novel catalytic systems and green chemistry approaches. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability, which are essential considerations for potential pharmaceutical development.
In terms of therapeutic applications, preclinical studies have expanded beyond oncology to explore the compound's efficacy in inflammatory diseases. Preliminary data suggest that it may modulate key inflammatory pathways, particularly those involving NF-κB and MAPK signaling. These findings open new avenues for repurposing this molecule for conditions such as rheumatoid arthritis and inflammatory bowel disease, although further validation is required.
Looking forward, the research community anticipates more comprehensive clinical data on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide, particularly regarding its safety profile and efficacy in human trials. Several pharmaceutical companies have reportedly included this compound in their development pipelines, with Phase I clinical trials expected to commence in the near future. The coming years will be critical in determining whether this promising molecule can transition from bench to bedside.
951999-55-6 (4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)